Cas no 62178-13-6 (Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-2-ethoxy-)

• Product Name: Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-2-ethoxy-
• CAS No: 62178-13-6
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 455343
• PubChem ID: 136230269
• Update Time: 2025-04-19

Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-aminophenyl)-3H-1,3-thiazol-2-ylidene]-2-ethoxycyclohexa-2,5-dien-1-one
• Phenol, 4-[4-(4-aminophenyl)-2-thiazolyl]-2-ethoxy-
• DTXSID00811118
• 4-[4-(4-Aminophenyl)-1,3-thiazol-2(3H)-ylidene]-2-ethoxycyclohexa-2,5-dien-1-one
• 62178-13-6

• Inchi： 1S/C17H16N2O2S/c1-2-21-16-9-12(5-8-15(16)20)17-19-14(10-22-17)11-3-6-13(18)7-4-11/h3-10,20H,2,18H2,1H3
• InChI Key： LQMADOGIGPGINY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 312.09338
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 68.37